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Compound of Interest

Compound Name: BFH772

Cat. No.: B1666941 Get Quote

Topic: Long-term Stability of BFH772 in Dimethyl Sulfoxide (DMSO)

Audience: Researchers, scientists, and drug development professionals.

Introduction
BFH772 is a potent and selective oral inhibitor of Vascular Endothelial Growth Factor Receptor

2 (VEGFR2), a key mediator of angiogenesis.[1][2][3] With an IC50 value of approximately 3

nM, it is a valuable tool in cancer research and drug development.[1][2][3] Given that DMSO is

the most common solvent for storing small molecule inhibitors for in vitro and in vivo studies,

understanding the long-term stability of BFH772 in DMSO is critical for ensuring the accuracy

and reproducibility of experimental results.

These application notes provide a comprehensive guide to the stability of BFH772 in DMSO,

including recommended storage conditions, factors that influence its stability, and detailed

protocols for conducting stability assessments.
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Property Value Reference

Formula C23H16F3N3O3 [1]

Molecular Weight 439.39 g/mol [1]

CAS Number 890128-81-1 [1]

Solubility in DMSO 76 - 87 mg/mL (173 - 198 mM) [1][3]

Factors Influencing the Stability of Small Molecules
in DMSO
Several environmental factors can affect the stability of small molecules like BFH772 when

stored in DMSO.[4]

Water Content: DMSO is highly hygroscopic and readily absorbs moisture. The presence of

water can lead to the hydrolysis of susceptible compounds.[4][5][6] Studies have shown that

water is a more significant contributor to compound degradation than oxygen.[6]

Temperature: Storage temperature is a critical factor. While lower temperatures are generally

better for long-term storage, the stability of compounds can vary.[7] Storing DMSO solutions

at 4°C is not recommended as DMSO freezes at approximately 18.5°C, and repeated freeze-

thaw cycles can introduce moisture.[7]

Freeze-Thaw Cycles: While many compounds are stable through multiple freeze-thaw

cycles, it is best practice to aliquot stock solutions to minimize potential degradation and

moisture introduction.[1][7][8]

Light Exposure: Photolabile compounds can degrade upon exposure to light. Storing

solutions in amber or light-blocking containers is recommended.

Container Material: Studies have shown no significant difference in compound recovery

between glass and polypropylene containers for up to 5 months at room temperature.[5][6][9]
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Based on available data for BFH772 and general guidelines for small molecule storage, the

following conditions are recommended:

Storage Condition
Recommended
Duration

Rationale Reference

-20°C Up to 1 year
Optimal for long-term

stability.
[2]

-80°C Up to 2 years

Preferred for very

long-term archival

storage.

[2]

Room Temperature Not Recommended

Significant

degradation may

occur.

[7][10]

Key Recommendations:

Prepare stock solutions in anhydrous DMSO.[5]

Aliquot the stock solution into single-use vials to avoid multiple freeze-thaw cycles.[1][7]

Use tightly sealed, amber vials to protect from moisture and light.[5]

Quantitative Data on Small Molecule Stability in
DMSO
While specific long-term stability data for BFH772 is not extensively published, the following

table summarizes findings from studies on diverse sets of small molecules in DMSO, which can

serve as a general guideline.
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Storage Condition Duration Observation Reference

Room Temperature 1 year
52% of compounds

remained stable.
[7][10]

4°C (in 90%

DMSO/10% Water)
2 years

85% of compounds

remained stable.
[7][11]

-15°C
11 Freeze-Thaw

Cycles

No significant

compound loss was

observed.

[6]

40°C (Accelerated

Study)
15 weeks

Most compounds

were found to be

stable.

[6][9]

Signaling Pathway of BFH772
BFH772 is a potent inhibitor of VEGFR2. The binding of Vascular Endothelial Growth Factor

(VEGF) to VEGFR2 on the surface of endothelial cells triggers receptor dimerization and

autophosphorylation of specific tyrosine residues in the cytoplasmic domain. This initiates a

cascade of downstream signaling pathways, including the PLCγ-PKC-MAPK and the PI3K-Akt

pathways, which ultimately lead to endothelial cell proliferation, migration, and survival, key

processes in angiogenesis. BFH772 exerts its anti-angiogenic effects by blocking this initial

phosphorylation event.
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Caption: BFH772 inhibits the VEGF-induced VEGFR2 signaling pathway.

Experimental Protocols
Protocol for Preparation of BFH772 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BFH772 in DMSO.

Materials:

BFH772 powder (MW: 439.39 g/mol )

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or glass vials

Vortex mixer

Calibrated balance and weigh paper

Procedure:
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Weigh out the required amount of BFH772 powder. For 1 mL of a 10 mM solution, weigh

4.39 mg.

Transfer the powder to a sterile vial.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration.

Vortex the solution until the BFH772 is completely dissolved. Gentle warming or sonication

may be used to aid dissolution if necessary.[2]

Aliquot the stock solution into single-use, tightly sealed amber vials.

Label the vials clearly with the compound name, concentration, date, and store at -20°C or

-80°C.

Protocol for Assessing the Long-Term Stability of
BFH772 in DMSO
This protocol outlines a method to evaluate the stability of BFH772 in DMSO over time using

High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Objective: To determine the percentage of BFH772 remaining after storage under various

conditions.

Materials:

BFH772 in DMSO stock solution (e.g., 10 mM)

Anhydrous DMSO

Amber glass vials

HPLC or LC-MS system

Appropriate HPLC column (e.g., C18)

Mobile phases (e.g., Acetonitrile and water with 0.1% formic acid)
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Internal Standard (IS) stock solution (optional but recommended)

Experimental Workflow:

Prepare 10 mM
BFH772 Stock in
Anhydrous DMSO

Aliquot into multiple
amber vials

Store aliquots under
different conditions

(e.g., RT, 4°C, -20°C, -80°C)

Collect samples at
defined time points

(T=0, 1 wk, 1 mo, etc.)

Prepare samples for
analysis (dilution)

Analyze by HPLC or LC-MS

Quantify % BFH772 remaining
vs. T=0 sample

Click to download full resolution via product page

Caption: Workflow for assessing BFH772 stability in DMSO.
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Sample Preparation:

Prepare a stock solution of BFH772 in anhydrous DMSO (e.g., 10 mM) as described in

Protocol 7.1.

Aliquot the solution into multiple amber vials for each storage condition to be tested (e.g.,

room temperature, -20°C, and a condition with repeated freeze-thaw cycles).

Prepare a "Time 0" (T=0) sample by immediately diluting an aliquot to the working

concentration for analysis.

Storage:

Store the vials at the designated temperatures.

For the freeze-thaw study, cycle a set of vials between -20°C and room temperature daily.

Sample Collection:

At each scheduled time point (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve

one vial from each storage condition.

Sample Analysis:

Allow the samples to equilibrate to room temperature.

Dilute the samples to a concentration suitable for the analytical method. If using an

internal standard, add it at this step.

Analyze the samples by HPLC-UV or LC-MS.

Data Analysis:

Determine the peak area of BFH772 in each sample.

Calculate the percentage of BFH772 remaining at each time point relative to the T=0

sample.
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Plot the percentage of BFH772 remaining versus time for each storage condition.

Analyze chromatograms for the appearance of new peaks, which could indicate

degradation products.

Troubleshooting
Precipitation upon thawing: This may occur if the compound concentration is high or if water

has been absorbed. Gently warm and vortex the solution. If precipitation persists, the

solution may need to be remade.

Reduced Potency in Assays: If a decrease in the biological activity of BFH772 is observed, it

may be due to degradation. A stability study should be performed to confirm.

Variability in Results: Ensure consistent handling of stock solutions, including minimizing the

time at room temperature and avoiding exposure to light. Use of aliquots is crucial to

minimize variability from freeze-thaw cycles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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